Cas no 15827-91-5 (1-acetyl-4-oxo-3-piperidinecarboxamide)

• Product Name: 1-acetyl-4-oxo-3-piperidinecarboxamide
• CAS No: 15827-91-5
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 2111685
• Update Time: 2023-11-19

1-acetyl-4-oxo-3-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-4-oxo-3-Piperidinecarboxamide
• CID 129933502
• 3-Piperidinecarboxamide, 1-acetyl-4-oxo-
• 1-acetyl-4-oxo-3-piperidinecarboxamide

• Inchi： 1S/C8H12N2O3/c1-5(11)10-3-2-7(12)6(4-10)8(9)13/h6H,2-4H2,1H3,(H2,9,13)
• InChI Key： YULPWLIZQDOMDL-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(C)=O)CC1C(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 262
• Topological Polar Surface Area: 80.5

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Boiling Point: 398.5±37.0 °C(Predicted)
• pka: 11.96±0.20(Predicted)